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Compound of Interest

N-(2-Hydroxyethyl)-N-
Compound Name:
methylformamide

CAS No.: 1590-50-7

Cat. No.: B075533

Get Quote

Technical Monograph: N-(2-Hydroxyethyl)-N-
methylformamide

CAS Registry Number: 1590-50-7 Document Type: Technical Safety & Application Guide
Version: 2.0 (Scientific Review)

Executive Summary

N-(2-Hydroxyethyl)-N-methylformamide (HMF) is a polar, bifunctional organic compound
characterized by the presence of both an amide and a hydroxyl moiety.[1][2][3] While
structurally related to common industrial solvents like Dimethylformamide (DMF) and N-
Methylformamide (NMF), HMF exhibits distinct physicochemical properties due to the
hydrogen-bonding capability of its hydroxyethyl group.

This guide serves as an advanced technical resource for researchers utilizing HMF as a
specialized solvent, intermediate in organic synthesis, or cryoprotective agent. Unlike standard
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Material Safety Data Sheets (MSDS), this document integrates safety protocols with

mechanistic chemical insights to support rigorous experimental design and risk assessment.

Chemical Identity & Physicochemical Profile[1][2][4]

[5][6][7]

HMF occupies a niche chemical space between simple amides and amino alcohols. Its

bifunctionality allows it to act as both a weak base and a nucleophile under specific conditions.

Table 1: Physicochemical Specifications

Property Value | Description Experimental Context
N-(2-Hydroxyethyl)-N- )

IUPAC Name ) Systematic nomenclature
methylformamide
N-Formyl-N-

Synonyms methylethanolamine; N- Literature search terms
Formylsarcosinol

CAS Number 1590-50-7 Unique identifier for inventory

Molecular Formula CaHoNO2 Stoichiometric calculation

Molecular Weight 103.12 g/mol Reagent mass calculation

Physical State

Viscous Liquid

At 25°C, 1 atm

Color/Odor

Colorless to pale yellow; Faint

Quality control indicator

amine-like
N Miscible with water, alcohols, ) o
Solubility High polarity index
acetone
Boiling Point >200°C (Predicted/Analogous)  High BP due to H-bonding
Density ~1.1 g/cm?3 (Estimated) Heavier than water
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Technical Insight: The substitution of a methyl group on the nitrogen (N-methyl) prevents the
formation of inter-molecular hydrogen bonds at the amide center, but the hydroxyethyl tail
allows for significant H-bonding. This results in a boiling point significantly higher than NMF
(182°C) and reduced volatility, making it a safer alternative in high-temperature reactions where

solvent loss is a concern.

Safety & Toxicology Assessment (GHS Standards)

While HMF is less volatile than its lower molecular weight analogs, it shares the "Formamide”
structural alert, necessitating strict handling protocols.

GHS Classification (Regulation EC No 1272/2008)

» Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)[2]

Acute Toxicity (Dermal): Category 4 (H312)[2][4]

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2 (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[2]

Toxicological Mechanisms

o Absorption: Rapidly absorbed through the skin due to its amphiphilic nature (hydrophobic
methyl group + hydrophilic hydroxyl group).

» Metabolic Pathway: HMF is subject to enzymatic hydrolysis (amidase activity), potentially
releasing N-Methylethanolamine and Formic Acid.
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o Formic Acid:[1] Contributes to metabolic acidosis in high-dose exposures.

o N-Methylethanolamine: A known skin and eye irritant.[5]

» Reproductive Toxicity Note: While specific data for CAS 1590-50-7 is limited compared to
DMF (a known teratogen), the structural homology suggests a precautionary approach. Treat
as a potential reproductive hazard until definitive negative data is available.

Technical Workflow: Synthesis & Degradation

Understanding the chemical lifecycle of HMF allows researchers to optimize synthesis yields
and manage waste streams effectively. The following diagram outlines the synthesis via
formylation and the hydrolytic degradation pathway relevant to environmental fate and
metabolic breakdown.
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Figure 1: Chemical lifecycle of HMF showing the primary synthesis route via N-
methylethanolamine and the hydrolytic degradation products relevant to toxicology and waste
management.

Handling, Storage, & Emergency Protocols

This section translates GHS data into actionable laboratory procedures.

Storage & Stability
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e Hygroscopicity: HMF is hygroscopic.[6] Store in tightly sealed containers under an inert
atmosphere (Nitrogen or Argon) if high purity is required for anhydrous reactions.

e Incompatibility: Avoid contact with strong oxidizing agents (e.g., permanganates) and strong
acids/bases which catalyze hydrolysis.

» Shelf Life: Stable for >2 years if stored cool (2-8°C) and dry.

Emergency Response Logic

In the event of exposure, immediate action is critical to mitigate systemic absorption.

EXPOSURE INCIDENT

Identify Exposure Type

i T

Eye Contact Inhalation

Skin/Dermal Contact

/ : N\

1. Remove contaminated clothing 1. Rinse cautiously with water (15 min) 1. Move to fresh air
2. Wash with soap & water (15 min) 2. Remove contact lenses 2. Artificial respiration if needed
3. Do NOT use solvents 3. Seek Ophthalmologist 3. Monitor for pulmonary edema

SEEK MEDICAL ATTENTION

(Provide SDS/CAS 1590-50-7)

Click to download full resolution via product page
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Figure 2: Emergency response decision tree emphasizing immediate decontamination steps
prior to medical intervention.

Experimental Application: Protocol for Use as a
Solvent

When using HMF as a reaction medium, its high boiling point and polarity allow for unique
reactivity profiles, particularly in nucleophilic substitutions.

Standard Operating Procedure (SOP)

« Preparation: Dry HMF over 4A molecular sieves for 24 hours if water sensitivity is a concern.

e Heating: Use an oil bath with digital temperature control. Do not use open flames due to
potential (though low) flammability and decomposition risks.

o Work-up:

o HMF is water-soluble.[7] For organic product isolation, dilute the reaction mixture with
water and extract the product into a non-polar solvent (e.g., Ethyl Acetate or
Dichloromethane).

o Note: HMF will partition into the aqueous phase, simplifying removal.

o Waste Disposal: Collect as "Halogen-free organic solvents containing nitrogen.” Do not pour
down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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